Cas no 1515663-82-7 (3’-Bromo-4’-fluoro-2-hydroxyacetophenone)

• Product Name: 3’-Bromo-4’-fluoro-2-hydroxyacetophenone
• CAS No: 1515663-82-7
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD24141516
• CID: 4607911
• Update Time: 2025-06-12

3’-Bromo-4’-fluoro-2-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3’-Bromo-4’-fluoro-2-hydroxyacetophenone

• MDL： MFCD24141516
• Inchi： 1S/C8H6BrFO2/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,11H,4H2
• InChI Key： ZQOSRHMIZKCOAI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(Br)=C1)CO

Additional information on 3’-Bromo-4’-fluoro-2-hydroxyacetophenone

Professional Introduction to 3’-Bromo-4’-fluoro-2-hydroxyacetophenone (CAS No. 1515663-82-7)

3’-Bromo-4’-fluoro-2-hydroxyacetophenone (CAS No. 1515663-82-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, characterized by a hydroxyl group, a bromine substituent, and a fluorine atom on an acetophenone backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical profile makes it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The structural motif of 3’-Bromo-4’-fluoro-2-hydroxyacetophenone is highly conducive to further functionalization, enabling chemists to explore diverse synthetic pathways. The presence of both electron-withdrawing and electron-donating groups facilitates selective reactions, making it an ideal candidate for constructing complex molecular architectures. In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. This has positioned 3’-Bromo-4’-fluoro-2-hydroxyacetophenone as a key building block in the synthesis of fluorinated pharmaceuticals.

One of the most compelling aspects of 3’-Bromo-4’-fluoro-2-hydroxyacetophenone is its role in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromine and fluorine substituents provide excellent handles for further derivatization, allowing for the creation of highly specific inhibitors that target particular enzymatic pathways. Recent studies have demonstrated that compounds derived from 3’-Bromo-4’-fluoro-2-hydroxyacetophenone exhibit potent activity against tyrosine kinases, which are overexpressed in many tumor cells. These findings highlight the compound's potential as a lead molecule in oncology drug discovery.

In addition to its applications in oncology, 3’-Bromo-4’-fluoro-2-hydroxyacetophenone has shown promise in the development of antiviral agents. The ability to introduce fluorine atoms into viral protease inhibitors has been shown to improve their efficacy by enhancing binding affinity and resistance to degradation. Researchers have utilized 3’-Bromo-4’-fluoro-2-hydroxyacetophenone as a precursor in synthesizing novel fluoro-substituted protease inhibitors that demonstrate significant antiviral activity against various strains of viruses. This underscores the compound's versatility and its importance in addressing emerging infectious diseases.

The synthetic utility of 3’-Bromo-4’-fluoro-2-hydroxyacetophenone extends beyond pharmaceutical applications. It has been employed in the synthesis of agrochemicals, where fluorinated compounds are known for their enhanced pesticidal and herbicidal properties. The structural diversity offered by this intermediate allows for the creation of molecules with tailored biological activities, making it a valuable asset in crop protection research.

The chemical reactivity of 3’-Bromo-4’-fluoro-2-hydroxyacetophenone is further highlighted by its participation in various organic transformations. The hydroxyl group enables nucleophilic additions and esterifications, while the bromine atom is susceptible to cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds, which are prevalent in many bioactive molecules. The fluorine substituent also participates in electrophilic aromatic substitution reactions, providing another layer of synthetic flexibility.

In conclusion, 3’-Bromo-4’-fluoro- 2-hydroxyacetophenone (CAS No. 1515663 -82 -7) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and broad synthetic applicability make it indispensable for researchers developing novel therapeutic agents across multiple therapeutic areas. As our understanding of fluorinated compounds continues to evolve, the importance of intermediates like 3’- Bromo -4’- Fluoro -2 -hydroxyacetophenone is expected to grow even further.